(Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-4-methyl-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-6-hydroxy-4-methyl-7-[(4-methylpiperazin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C24H28N2O5/c1-15-11-19(27)18(14-26-9-7-25(2)8-10-26)24-22(15)23(28)21(31-24)13-16-12-17(29-3)5-6-20(16)30-4/h5-6,11-13,27H,7-10,14H2,1-4H3/b21-13-
• InChI Key: LPBSNZHXWQAZJX-BKUYFWCQSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=C(C=CC(=C3)OC)OC)O2)CN4CCN(CC4)C)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=C(C=CC(=C3)OC)OC)/O2)CN4CCN(CC4)C)O
• Molecular Formula: C24H28N2O5
• Molecular Weight: 424.5 g/mol

Description

(Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-4-methyl-7-((4-methylpiperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

• Saito et al. (1997) discussed the synthesis of related compounds, serving as intermediates for novel derivatives with potential pharmaceutical applications. These intermediates are crucial in developing new chemical entities (Saito et al., 1997).

Biological Evaluation and Activity

• Ong et al. (1988) evaluated the biological activity of similar compounds. They found that specific isomers exhibited antimicrobial and potent cytotoxic activities, underscoring the importance of molecular configuration in determining biological effects (Ong et al., 1988).

Material Science and Nanotechnology

• Veranitisagul et al. (2011) explored the metal responsive properties of benzoxazine dimers, related to the compound , for novel applications in nanotechnology and material sciences. They focused on the recovery of nano-structured ceria from complexes involving similar compounds (Veranitisagul et al., 2011).

Crystal Structures and Molecular Properties

• Meng et al. (2014) conducted a study on the crystal structures of benzohydrazone compounds derived from related molecules. Understanding these structures is essential for applications in molecular design and pharmaceutical development (Meng et al., 2014).

Chemosensors and Molecular Logic Gates

• Fegade et al. (2015) developed a fluorescent-based receptor for selective detection of metal ions, utilizing structures similar to the compound . This research highlights the potential application in creating molecular logic gates and chemosensors (Fegade et al., 2015).

Antiviral and Cytostatic Activity

• Petrie et al. (1986) investigated nucleoside and nucleotide derivatives of related compounds for their antiviral and cytostatic activity. This research is significant for the development of new therapeutic agents (Petrie et al., 1986).

Pharmaceutical Applications and Bioactivities

• Gul et al. (2019) synthesized new Mannich bases with piperazines, closely related to the compound , and evaluated their bioactivities. This research is crucial for the development of new pharmaceutical agents (Gul et al., 2019).